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Compound of Interest

Compound Name: Nonadecanenitrile

CAS No.: 68153-02-6

Cat. No.: B7797669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Nonadecanenitrile
Nonadecanenitrile (C₁₉H₃₇N), also known as 1-cyanooctadecane or octadecyl cyanide, is a

long-chain aliphatic nitrile.[1] Its unique molecular structure, featuring a long hydrocarbon tail

and a polar nitrile group, lends it to potential applications in organic synthesis, serving as a

precursor for amines, amides, and carboxylic acids. In the context of drug development, such

long-chain compounds can be explored for their utility in lipid-based drug delivery systems or

as hydrophobic building blocks in the synthesis of complex molecules.

This guide provides a comprehensive overview of the health and safety considerations

essential for the responsible handling of Nonadecanenitrile in a laboratory setting. Given the

limited specific toxicological data for this compound, this document synthesizes available

information for Nonadecanenitrile with established knowledge of the broader class of aliphatic

nitriles to provide a thorough understanding of its potential hazards and the requisite safety

protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7797669?utm_src=pdf-interest
https://www.benchchem.com/product/b7797669?utm_src=pdf-body
https://www.benchchem.com/product/b7797669?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nonadecanenitrile
https://www.benchchem.com/product/b7797669?utm_src=pdf-body
https://www.benchchem.com/product/b7797669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
While a comprehensive toxicological profile for Nonadecanenitrile is not readily available,

aggregated data from multiple suppliers provides a baseline for its hazard classification under

the Globally Harmonized System (GHS).[1]

GHS Classification:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

The primary identified hazard is acute oral toxicity.[1] However, the toxicological properties of

this substance have not been fully investigated.[2] As with all chemicals with incomplete data, it

should be handled with a high degree of caution.

The Underlying Threat: The Nitrile Functional Group
The toxicity of many aliphatic nitriles is linked to their in-vivo metabolism, which can liberate

cyanide.[3][4] Cyanide is a potent inhibitor of cellular respiration.[3][4] While the rate of cyanide

release varies among different aliphatic nitriles, this potential for systemic toxicity is a critical

consideration for all compounds in this class.[3][4]

Exposure Controls and Personal Protection
Given the potential hazards, particularly the risk of cyanide liberation, stringent exposure

controls and the consistent use of appropriate Personal Protective Equipment (PPE) are

mandatory.
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Engineering Controls
Ventilation: All work with Nonadecanenitrile should be conducted in a well-ventilated area.

[2] For procedures that could generate dust or aerosols, a certified chemical fume hood is

required.

Eyewash Stations and Safety Showers: These should be readily accessible in any laboratory

where Nonadecanenitrile is handled.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE for the

specific procedures being performed. The following are general recommendations:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to minimizing the risk of

exposure and ensuring chemical stability.

Handling
Avoid contact with skin and eyes.[2]

Avoid breathing dust or aerosols.[2]

Wash hands thoroughly after handling.[2]
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Keep away from incompatible materials such as strong oxidizing agents.[5]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Store away from heat, sparks, and open flames.[5]

Segregate from strong acids and oxidizing agents.

Emergency Procedures: A Step-by-Step Guide
Prompt and correct responses to emergencies are critical. The following protocols are based

on general best practices for chemical incidents and the specific hazards associated with

nitriles.

First-Aid Measures
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Caption: Step-by-step spill response protocol.

Toxicology and Health Effects
As previously stated, specific toxicological data for Nonadecanenitrile is limited. The

information below is largely based on the known toxicology of aliphatic nitriles.

Acute Toxicity: Harmful if swallowed. [1]Ingestion may lead to symptoms consistent with

cyanide poisoning, including headache, dizziness, nausea, and in severe cases, convulsions

and respiratory distress.

Skin and Eye Irritation: May cause skin and eye irritation upon contact. [2]* Respiratory

Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation. [2]* Chronic

Effects: The long-term health effects of Nonadecanenitrile have not been investigated.

Disposal Considerations
All waste containing Nonadecanenitrile must be handled as hazardous waste and disposed of

in accordance with local, state, and federal regulations.

Waste Containers: Use clearly labeled, sealed containers for waste collection.

Disposal Method: Engage a licensed hazardous waste disposal company. Do not dispose of

down the drain or in regular trash.
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Conclusion
Nonadecanenitrile presents a moderate acute health hazard, with the primary concern being

its potential to act as a source of cyanide in the body. A thorough understanding of its

properties, adherence to stringent safety protocols, and preparedness for emergencies are

essential for its safe use in research and development. The information and procedures

outlined in this guide are intended to provide a solid foundation for the safe handling of

Nonadecanenitrile. However, it is imperative that all laboratory personnel receive training on

these procedures and that a site-specific risk assessment is conducted before commencing

any work with this compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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